Cas no 1531805-51-2 (2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine)

• Product Name: 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine
• CAS No: 1531805-51-2
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 6424970
• PubChem ID: 83725990
• Update Time: 2025-06-09

2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine
• [2-(4-bromo-3-chlorophenyl)ethyl](methyl)amine
• Benzeneethanamine, 4-bromo-3-chloro-N-methyl-
• EN300-1897092
• 1531805-51-2

• Inchi： 1S/C9H11BrClN/c1-12-5-4-7-2-3-8(10)9(11)6-7/h2-3,6,12H,4-5H2,1H3
• InChI Key： KFGMLIOFUISEDL-UHFFFAOYSA-N
• SMILES： C1(CCNC)=CC=C(Br)C(Cl)=C1

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine

Introduction to 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine (CAS No. 1531805-51-2)

2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine, identified by its Chemical Abstracts Service (CAS) number 1531805-51-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amines, featuring a complex aromatic structure that includes both bromo and chloro substituents on a phenyl ring, coupled with an ethyl(methyl)amine side chain. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of novel bioactive molecules.

The structural framework of 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine is highly versatile, enabling its incorporation into diverse molecular architectures. The presence of bromo and chloro atoms on the aromatic ring enhances its reactivity, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing heterocyclic compounds, which are widely explored for their pharmacological potential. Recent advancements in synthetic methodologies have demonstrated the utility of this compound in generating complex drug candidates with improved efficacy and reduced toxicity.

In the realm of medicinal chemistry, 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine has been investigated for its potential role in modulating various biological pathways. Studies have highlighted its significance in the design of small-molecule inhibitors targeting enzymes involved in cancer progression and inflammatory diseases. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are aberrantly activated in many malignancies. The bromo and chloro substituents serve as handles for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting molecules.

Recent publications have underscored the importance of 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine in the development of next-generation therapeutics. Researchers have leveraged its structural features to create novel scaffolds with enhanced binding affinity to biological targets. For example, a recent study reported the synthesis of a series of analogs derived from this compound, which exhibited potent activity against a specific isoform of an enzyme implicated in neurodegenerative disorders. The findings suggest that minor modifications to the side chain can significantly influence the biological activity, underscoring the compound's potential as a lead structure.

The synthesis of 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromo and chloro groups typically employs halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed halogen exchange reactions. The subsequent formation of the ethyl(methyl)amine moiety is often achieved through nucleophilic substitution or reductive amination strategies. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high purity.

The pharmacological profile of 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine has been extensively evaluated through in vitro and in vivo studies. Initial investigations revealed that this compound exhibits moderate affinity for certain receptor targets, suggesting its utility as a starting point for structure-activity relationship (SAR) studies. Further research has focused on optimizing its solubility and metabolic stability, which are critical factors for drug development. Computational modeling has also been employed to predict binding interactions between this compound and its target proteins, providing insights into potential mechanisms of action.

One notable application of 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine is in the synthesis of kinase inhibitors, which play a crucial role in targeted cancer therapy. By modifying the aromatic core and side chain, researchers have generated derivatives with selective inhibition against specific kinases over others. This selectivity is essential for minimizing off-target effects and improving patient outcomes. The ability to fine-tune these properties makes this compound an attractive candidate for further development by pharmaceutical companies.

The future prospects for 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine are promising, with ongoing research exploring its potential in treating a wide range of diseases. Innovations in synthetic chemistry continue to unlock new possibilities for modifying its structure, leading to more effective therapeutic agents. Collaborative efforts between academia and industry are likely to accelerate the translation of laboratory discoveries into clinical applications. As our understanding of biological pathways grows, so does the demand for sophisticated molecular tools like this one.

In conclusion, 2-(4-bromo-3-chlorophenyl)ethyl(methyl)amine (CAS No. 1531805-51-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and functional properties. Its role as an intermediate in drug development underscores its importance in modern medicinal chemistry research. With continued innovation and exploration, this compound is poised to contribute to groundbreaking therapies that address unmet medical needs.